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Compound of Interest

Compound Name: Isodecanol

Cat. No.: B1585472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for isodecanol (CAS No. 25339-17-7), a branched-chain C10 alcohol.
Isodecanol is utilized as a chemical intermediate in the production of plasticizers, as an
ingredient in synthetic lubricants, and as an antifoaming agent.[1][2] This document
consolidates key toxicological data, outlines relevant experimental methodologies, and
presents logical frameworks for safety assessment to support informed handling and risk
evaluation in a professional research and development setting.

Physicochemical Properties

Isodecanol is a colorless, slightly viscous liquid with a mild alcoholic odor.[1][3][4] Its physical
and chemical characteristics are critical for understanding its potential exposure routes and
behavior in various environments.
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Property Value Source(s)
Molecular Formula C10H220 [3]
Molecular Weight 158.28 g/mol [1]
Physical State Liquid [41[5]
Boiling Point 215-225°C [4115]
Melting Point -60 °Cto -78 °C [41[5]

Flash Point 95-99°C [415]
Auto-ignition Temp. 266 - 280 °C [1114]

Vapor Pressure

0.02 mmHg (2.76 Pa) at 25 °C

[1](6]

Vapor Density

5.5 (Air = 1)

[1]

Solubility in Water

Insoluble (96 mg/L at 20 °C)

[1](6]

log Kow

3.71-3.94

[1](6]

Toxicological Profile

Isodecanol is classified as a skin and eye irritant.[3][5] The acute toxicity via oral and dermal

routes is low. There is no evidence of sensitization, genotoxicity, carcinogenicity, or

reproductive toxicity from available studies.[7]

Acute Toxicity

Isodecanol exhibits low acute toxicity following oral and dermal exposure. The substance is

not classified as acutely toxic.[5]
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Route Species Value Source(s)

LDso: > 2648 mg/kg

Oral Rat [4]
bw

Rat LDso: 6400 mg/kg [819]

Dermal Rabbit LDso: > 3.16 mL/kg bw  [4]

Rabbit LDso: 3150 mg/kg 9]

_ Mice, Rats, Guinea
Inhalation bi LCso: > 95.3 ppm [4]
igs

Irritation and Corrosion

Skin Irritation: Isodecanol is classified as a skin irritant (Category 2).[3][5] Direct contact can
cause irritation, and prolonged exposure may lead to dermatitis, dryness, and fissuring of the
skin.[2][3][8]

Eye Irritation: Isodecanol is classified as causing serious eye irritation (Category 2).[3][5]
Vapor or splash contact may result in burning, tearing, and blurred vision.[2]

Sensitization

Based on available data, isodecanol is not classified as a respiratory or skin sensitizer.[5][7]

Genotoxicity and Carcinogenicity

Genotoxicity: Multiple in vitro studies, including the Ames test, a mammalian cell gene
mutation test, and a mammalian chromosomal aberration test, have demonstrated no
genotoxic or mutagenic potential for isodecanol.[5] Isodecanol is not classified as a germ
cell mutagen.[7]

Carcinogenicity: Isodecanol is not classified as carcinogenic.[7]

Reproductive Toxicity

Isodecanol is not classified as a reproductive toxicant.[7]
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Hazard Classification and Labeling

Under the Globally Harmonized System (GHS), isodecanol is classified with the following
hazard statements:

e H315: Causes skin irritation.[1][3][5]
e H319: Causes serious eye irritation.[1][3][5]
e H411: Toxic to aquatic life with long lasting effects.[1][3][5]

The corresponding signal word is Warning.[1][3]

Occupational Health and Safety

Direct physical contact should be avoided, and handling should occur in a well-ventilated area
or a chemical fume hood.[2]

Exposure Routes and Symptoms

 Inhalation: Inhalation of vapors may irritate the respiratory tract, causing symptoms such as
cough, sore throat, dizziness, headache, and nausea.[6]

o Dermal Contact: Causes skin irritation, redness, and potential dermatitis with prolonged
contact.[3][6]

o Eye Contact: Causes serious irritation, redness, pain, and tearing.[2][6]

» Ingestion: May cause nausea, vomiting, and diarrhea.[2][6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN
166 or NIOSH standards).[4]

» Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and protective
clothing to prevent skin contact.[4]
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» Respiratory Protection: If exposure limits are likely to be exceeded or irritation occurs, use a
full-face respirator with an appropriate vapor cartridge.[4]

Occupational Exposure Limits (OELS)

There are currently no specific Permissible Exposure Limits (PELSs) from OSHA,
Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVS) from
ACGIH established for isodecanol.[10][11][12] Employers should adhere to good industrial
hygiene practices to minimize exposure.

Ecotoxicity

Isodecanol is classified as toxic to aquatic life with long-lasting effects.[5] It should be
prevented from entering waterways and sewers.[13]

Test Species Value Exposure Source(s)
Oncorhynchus

LCso mykiss (Rainbow 3.1 mg/L 96 h [4]
Trout)

Daphnia magna
ELso 6.2 mg/L 48 h [4]
(Water Flea)

ECso Green Alga 1.252 mg/L 96 h [4]

Visualization of Safety and Metabolic Pathways
Chemical Safety Assessment Workflow

The following diagram illustrates a typical workflow for assessing the health and safety of a
chemical substance like isodecanol.
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Data Gathering & Analysis
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Y
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'
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Caption: Logical workflow for chemical health and safety assessment.
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Postulated Metabolic Pathway of Isodecanol

While specific toxicokinetic studies for isodecanol are not readily available, a plausible
metabolic pathway can be postulated based on the metabolism of other branched-chain fatty
alcohols.[6] The primary route involves oxidation in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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